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Compound of Interest

Compound Name: 2'.4'-Dichloropropiophenone

Cat. No.: B1295048

An In-Depth Technical Guide to the Hazard Profile and GHS Classification of 2',4'-
Dichloropropiophenone

Introduction

2'.4'-Dichloropropiophenone is an aromatic ketone that serves as a key intermediate in
various chemical syntheses.[1] Its utility in research and development, particularly in the
synthesis of more complex molecules, necessitates a thorough understanding of its hazard
profile for the safety of laboratory personnel and the protection of the environment. This guide
provides a consolidated, in-depth analysis of the potential hazards associated with 2',4'-
Dichloropropiophenone, culminating in a comprehensive GHS (Globally Harmonized System
of Classification and Labelling of Chemicals) classification. Moving beyond a simple recitation
of data sheet information, this document addresses discrepancies found in available literature
and offers a scientifically grounded, precautionary approach for researchers, scientists, and
drug development professionals.

Physicochemical Identity and Properties

A foundational understanding of a chemical's physical properties is critical for predicting its
behavior under laboratory conditions and for conducting a thorough risk assessment.
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Property Value Source(s)
Chemeal Name i:(ozn,:-dichlorophenyl)propan- 2]
Synonyms 2',4'-Dichloropropiophenone [1][2]
CAS Number 37885-41-9 [1][21[3]
Molecular Formula CoHsCI20 [11121[3]
Molecular Weight 203.07 g/mol [1]
Appearance White to light yellow powder or o
lump
Boiling Point 121-123 °C @ 7 mmHg [1]
Flash Point >110 °C [1][4]
Density 1.287 g/cm3 [1114]

Water Solubility

Slightly soluble

[1]14]

Comprehensive Hazard Analysis

The hazard profile of 2',4'-Dichloropropiophenone is multifaceted, with data from various

suppliers showing some inconsistencies. This analysis synthesizes the available information to

present a unified and precautionary hazard assessment.

Acute Toxicity

The compound presents a significant risk through multiple routes of exposure.

e Oral: Classified as Harmful if swallowed (Acute Toxicity, Oral, Category 4), with a

corresponding H-statement of H302.[2][5] Experimental data in mice indicates an LD50

between 1,276 and 1,352 mg/kg. This level of toxicity requires careful handling to prevent

accidental ingestion.

o Dermal: More concerning is the dermal toxicity, classified as Toxic in contact with skin (Acute

Toxicity, Dermal, Category 3) with the H-statement H311. This classification is reserved for
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substances that can cause death or serious health damage upon skin contact and
underscores the critical need for appropriate personal protective equipment (PPE).

Skin and Eye Damage

A notable discrepancy exists in safety literature regarding the compound's effect on skin and
eyes. Some sources classify it as causing irritation (H315/H319), while others indicate a more
severe outcome.[6][7]

o Expert Assessment: Following the precautionary principle, the more severe classifications
should be adopted. Multiple safety data sheets support the classification of Causes severe
skin burns and eye damage (Category 1B), with the H-statement H314. This implies the
substance is corrosive and can cause irreversible tissue damage upon contact. This
necessitates immediate and thorough first aid in case of exposure.

Respiratory Effects and Sensitization

« Irritation: The compound is recognized as causing respiratory irritation (H335), meaning
inhalation of the dust can lead to discomfort and inflammation of the respiratory tract.[6][7]

o Sensitization: There is evidence to classify 2',4'-Dichloropropiophenone as a skin
sensitizer, May cause an allergic skin reaction (Category 1), with the H-statement H317. This
means that an initial exposure may not cause a reaction, but subsequent exposures, even to
minute quantities, can trigger a significant allergic response.

Carcinogenicity

The compound is Suspected of causing cancer (Category 2), with the H-statement H351. While
this specific chemical may not be individually listed by IARC, this classification from supplier
data sheets is often based on toxicological data from structurally similar compounds or
predictive models. For instance, the related compound 2,4-dichlorophenoxyacetic acid is
classified by IARC as Group 2B, "Possibly carcinogenic to humans." Therefore, it must be
handled as a potential carcinogen, minimizing exposure through all routes.

Environmental Hazards

2'.4'-Dichloropropiophenone poses a significant threat to aquatic ecosystems. Classifications
range from toxic to very toxic. A consolidated, protective classification includes:
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e Acute Aquatic Toxicity (Category 1): H400 - Very toxic to aquatic life.

» Chronic Aquatic Toxicity (Category 2): H411 - Toxic to aquatic life with long lasting effects.

The persistence suggested by the chronic toxicity classification indicates that the compound

does not readily degrade in the environment. Its structural similarity to other chlorinated

phenols suggests it may adsorb to organic matter in soil and sediment, potentially leading to

long-term contamination.[8]

Consolidated GHS Classification and Labeling

Based on the comprehensive hazard analysis, the following GHS classification is

recommended for 2',4'-Dichloropropiophenone. This classification prioritizes safety by

adopting the most stringent hazard category where discrepancies exist.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with

Acute Toxicity, Dermal Category 3

skin

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1 (Included in H314)
i L H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer
. H335: May cause respiratory
STOT, Single Exposure Category 3 o
irritation
Acute Aquatic Hazard Category 1 H400: Very toxic to aquatic life
) ] H411: Toxic to aquatic life with
Chronic Aquatic Hazard Category 2

long lasting effects
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Caption: Workflow for consolidating GHS classification from multiple sources.

Precautionary Statements (P-Statements)

e Prevention:
o P201: Obtain special instructions before use.
o P260: Do not breathe dust/fume/gas/mist/vapours/spray.

o P264: Wash skin thoroughly after handling.[6]
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o P270: Do not eat, drink or smoke when using this product.

o P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

e Response:

[¢]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
o P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[6]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[6][7]

o P310: Immediately call a POISON CENTER or doctor/physician.[9]
o P361 + P364: Take off immediately all contaminated clothing and wash it before reuse.
o P391: Collect spillage.
e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[6][7]
o P405: Store locked up.[7]
e Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[6][7]

Protocols for Safe Handling and Emergency
Procedures
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Adherence to strict protocols is non-negotiable when handling a substance with this hazard
profile.

Substitution

Engineering Controls
(Fume Hood)

Administrative Controls

(SOPs, Training)

PPE
(Gloves, Goggles, etc.)
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Caption: Hierarchy of controls applied to 2',4'-Dichloropropiophenone.

Engineering Controls and Personal Protective
Equipment (PPE)

e Primary Engineering Control: All handling of 2',4'-Dichloropropiophenone solid and its
solutions must be performed within a certified chemical fume hood to manage inhalation risk.

» Personal Protective Equipment:

o Hand Protection: Use chemically resistant gloves such as nitrile or neoprene. Given the
high dermal toxicity, double-gloving is recommended. Always inspect gloves prior to use.

[9]

o Eye/Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.

o Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes
are mandatory. For larger quantities, a chemically resistant apron or suit should be
considered.[9]

Spill Response Protocol

e Minor Spill (Solid, <1 gram):
o Ensure PPE is worn.

o Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent dust
from becoming airborne.

o Carefully sweep the material into a designated, labeled waste container. Do not use a
brush that will generate dust.

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or
acetone), followed by soap and water.
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o Collect all cleaning materials in the hazardous waste container.
e Major Spill:
o Evacuate the immediate area and alert colleagues.

If safe to do so, close the sash of the fume hood where the spill occurred.

(¢]

[¢]

Prevent entry into the affected area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

o

[e]

Do not attempt to clean up a major spill without specialized training and equipment.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[6]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15-20 minutes. Seek immediate medical attention due
to the high dermal toxicity and corrosive nature.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Conclusion

2'.4'-Dichloropropiophenone is a hazardous chemical that requires stringent safety
precautions. Its profile includes high acute dermal toxicity, corrosivity to skin and eyes, potential
carcinogenicity, and significant environmental toxicity. The consolidated GHS classification of
"Danger" is well-supported by available data. All personnel must be trained on these hazards
and adhere to the handling and emergency protocols outlined in this guide to ensure a safe
laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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